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Compound Name: GSPT1 degrader-6

Cat. No.: B12375599

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSPT1 degrader-6, also identified as compound 8, is a potent molecular glue degrader that

selectively targets the G1 to S phase transition 1 (GSPT1) protein for proteasomal degradation.

GSPT1 is a key factor in the termination of protein translation and is implicated in the

progression of various cancers, making it a compelling target for therapeutic intervention. This

document provides a comprehensive technical overview of GSPT1 degrader-6, including its

mechanism of action, physicochemical properties, and biological activity, based on available

preliminary data.
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Parameter Value Reference

Compound Name GSPT1 degrader-6 [1]

Alias Compound 8 [1]

CAS Number 3034764-41-2 [1]

Molecular Formula C₂₄H₂₂ClN₅O₅ [1]

Molecular Weight 495.91 g/mol [1]

Mechanism of Action Molecular Glue Degrader

Quantitative Biological Data
The primary reported activity for GSPT1 degrader-6 is its ability to induce the degradation of

the GSPT1 protein.

Parameter Value
Cell Line/Assay
Conditions

Reference

DC₅₀ 13 nM Not specified

DC₅₀ (Degradation Concentration 50) is the concentration of the compound that results in 50%

degradation of the target protein.

Mechanism of Action
GSPT1 degrader-6 functions as a molecular glue, a class of small molecules that induce or

stabilize the interaction between an E3 ubiquitin ligase and a target protein that is not its

natural substrate. In this case, GSPT1 degrader-6 facilitates the formation of a ternary

complex between the Cereblon (CRBN) E3 ubiquitin ligase and the GSPT1 protein. This

proximity induces the polyubiquitination of GSPT1, marking it for recognition and subsequent

degradation by the 26S proteasome. The degradation of GSPT1 disrupts the process of

translation termination, leading to cellular stress and apoptosis in cancer cells.
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Mechanism of GSPT1 degradation by GSPT1 degrader-6.

Experimental Protocols
Detailed experimental protocols for GSPT1 degrader-6 are not yet publicly available in peer-

reviewed literature. The primary source of information is a patent application

(WO2024067792A1). However, based on standard methodologies for characterizing molecular

glue degraders, the following experimental workflows are likely employed.

Western Blot for GSPT1 Degradation
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This assay is used to quantify the reduction in GSPT1 protein levels upon treatment with the

degrader.
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Workflow for Western Blot analysis of GSPT1 degradation.

Cell Viability Assay
This assay measures the cytotoxic effect of GSPT1 degradation on cancer cells.
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Workflow for cell viability (IC50/EC50) determination.
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Downstream Signaling Consequences of GSPT1
Degradation
The degradation of GSPT1 is known to disrupt translation termination, which can trigger a

cascade of cellular stress responses. While specific studies on GSPT1 degrader-6 are

pending, the expected downstream effects include the activation of the Integrated Stress

Response (ISR).
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Expected downstream effects of GSPT1 degradation.

Conclusion and Future Directions
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GSPT1 degrader-6 is a promising molecular glue degrader with potent GSPT1 degradation

activity. Its mechanism of action offers a novel therapeutic strategy for cancers dependent on

GSPT1 function. Further research is required to fully characterize its biological activity,

including its selectivity profile across the proteome, its efficacy in various cancer cell lines and

in vivo models, and its pharmacokinetic and pharmacodynamic properties. The detailed

experimental validation and elucidation of its specific impact on downstream signaling

pathways will be crucial for its potential development as a clinical candidate.

Note: There is conflicting information in the public domain regarding a "compound 8" that

targets GSPT1. A peer-reviewed publication describes an inactive "unsubstituted

phenylsulfonamide" also designated as compound 8. The data presented in this guide pertains

to the active GSPT1 degrader-6 (compound 8) as described by chemical suppliers and in

patent literature. Researchers should exercise caution and verify the identity and activity of the

specific compound being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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